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Compound of Interest

Compound Name: Fmoc-Tyr-OH

Cat. No.: B557356 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Fmoc-Tyr-OH (Fmoc-O-tert-butyl-L-

tyrosine). The following procedures and recommendations are designed to ensure safe

handling, storage, and disposal of this compound in a laboratory setting.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is critical to minimize exposure and ensure personal

safety when handling Fmoc-Tyr-OH, which is a powdered solid that can be hazardous if

inhaled or in contact with skin.
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PPE Category Item Specification Rationale

Eye/Face Protection

Safety Glasses with

Side Shields or

Goggles

Conforming to EN166

(EU) or NIOSH (US)

approved standards.

Protects eyes from

airborne dust

particles.

Hand Protection
Chemical-resistant

Gloves

Inspected before use

and compliant with EN

374 (EU) or equivalent

standards.

Prevents skin contact

with the chemical.

Body Protection Laboratory Coat Standard lab coat.

Protects skin and

clothing from

contamination.

Respiratory Protection Dust Mask

N95 (US) or P1/P2

(EN 143) type

respirator.[1][2][3]

Recommended when

handling the powder

to prevent inhalation

of dust particles,

especially in poorly

ventilated areas.[1][3]

Operational Plan: Handling and Weighing
Follow these steps to ensure safe handling and accurate weighing of Fmoc-Tyr-OH:

Preparation:

Ensure the work area, typically a chemical fume hood or a designated weighing station

with local exhaust ventilation, is clean and free of clutter.[3][4][5]

Confirm that all necessary PPE is available and in good condition.

Have all necessary equipment ready, including a calibrated analytical balance, weighing

paper or boat, spatula, and appropriate containers for the weighed compound.

Handling:

Wear all required PPE before handling the chemical.
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Carefully open the Fmoc-Tyr-OH container, avoiding any sudden movements that could

generate dust.

Use a clean spatula to transfer the desired amount of the powder to the weighing paper or

boat on the analytical balance.

Handle the compound gently to minimize dust formation.[4]

Post-weighing:

Securely close the primary container of Fmoc-Tyr-OH.[1][4]

Clean any minor spills immediately using appropriate tools and place the waste in a

designated container.[1]

Wipe the spatula and the weighing area with a damp cloth to remove any residual dust.

Properly dispose of the weighing paper/boat and any contaminated cleaning materials

according to the disposal plan.

Disposal Plan
Proper disposal of Fmoc-Tyr-OH and associated waste is crucial to prevent environmental

contamination and comply with regulations.

Solid Waste:

Collect all solid waste, including unused Fmoc-Tyr-OH, contaminated weighing paper, and

cleaning materials, in a clearly labeled, sealed waste container.

The waste must be disposed of in accordance with federal, state, and local environmental

control regulations.[1][4] It is the responsibility of the waste generator to determine the

appropriate waste identification and disposal methods.[4]

Contaminated Gloves:

Remove gloves using the proper technique (without touching the outer surface) to avoid

skin contact.[4]
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Dispose of contaminated gloves in the designated solid waste container.[4][6]

Empty Containers:

Empty containers should be triple-rinsed with an appropriate solvent before disposal or

recycling, if permissible. The rinsate should be collected as chemical waste.

Experimental Workflow
The following diagram illustrates the standard workflow for safely handling Fmoc-Tyr-OH in a

laboratory setting.
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Caption: Workflow for Safe Handling of Fmoc-Tyr-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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